Cas no 206761-93-5 (Benzene, 1-(isothiocyanatomethyl)-2,3,4-trimethoxy-)

• Product Name: Benzene, 1-(isothiocyanatomethyl)-2,3,4-trimethoxy-
• CAS No: 206761-93-5
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 1399544
• Update Time: 2024-08-16

Benzene, 1-(isothiocyanatomethyl)-2,3,4-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(isothiocyanatomethyl)-2,3,4-trimethoxy-

• Inchi： 1S/C11H13NO3S/c1-13-9-5-4-8(6-12-7-16)10(14-2)11(9)15-3/h4-5H,6H2,1-3H3
• InChI Key： DESKSCJTACYNGQ-UHFFFAOYSA-N
• SMILES： C1(CN=C=S)=CC=C(OC)C(OC)=C1OC

Computed Properties

• Exact Mass: 239.06169

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 339.2±37.0 °C(Predicted)
• PSA: 40.05